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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804 Get Quote

Understanding Chloropicrin
Chloropicrin (trichloronitromethane) is a chemical compound used as a broad-spectrum

antimicrobial agent, fumigant, and insecticide. It is also known for its use as a tear gas agent.

Due to its high toxicity and irritating properties, handling Chloropicrin requires stringent safety

protocols and specialized equipment.

Properties and Hazards
It is crucial for researchers and chemical handlers to be aware of the following properties and

hazards associated with Chloropicrin:
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Property Data

Chemical Formula CCl₃NO₂

Appearance Colorless to slightly yellow oily liquid

Odor Intense, sharp, and irritating odor

Toxicity
Highly toxic via inhalation, ingestion, and skin

contact.

Health Effects

Severe irritation to eyes, skin, and respiratory

tract. Can cause lung damage, vomiting, and

death at high concentrations.

Environmental Hazard Toxic to aquatic life.

Regulatory Status
Regulated as a hazardous substance and

restricted-use pesticide in many countries.

Safety and Decontamination
Given its hazardous nature, strict adherence to safety protocols is mandatory when in the

vicinity of Chloropicrin.

Personal Protective Equipment (PPE):

Respiratory Protection: Due to the high inhalation toxicity, a NIOSH-certified Chemical,

Biological, Radiological, Nuclear (CBRN) Self-Contained Breathing Apparatus (SCBA) with a

full facepiece is required when concentrations are unknown or exceed exposure limits.[1] For

lower, known concentrations, a supplied-air respirator (SAR) may be appropriate.[2] The

permissible exposure limit (PEL) set by OSHA is a time-weighted average (TWA) of 0.1 ppm

over an 8-hour period.[2]

Dermal Protection: Protective gloves and clothing are necessary to prevent skin contact.[2]

[3] Materials like Tychem® Responder® are recommended for their resistance to

Chloropicrin.[3] It is important not to wear tight clothing, jewelry, or rubber boots where the

liquid can become trapped against the skin.[4]
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Eye Protection: Safety goggles and a face shield are mandatory to protect against severe

eye irritation and damage.[2]

Decontamination Procedures:

Personnel: In case of skin contact, immediately wash the affected area with soap and water.

[3] Contaminated clothing should be removed promptly and laundered by trained individuals

aware of the hazards.[3] Emergency showers and eyewash fountains should be readily

accessible.[3]

Environment: Spills should be handled by personnel in appropriate PPE.[1][5] The area

should be evacuated and well-ventilated.[5] Use water spray to reduce vapors, but do not

apply water directly to the spill.[1] Absorbent materials like vermiculite or dry sand can be

used to contain the spill, which should then be aerated outdoors before disposal.[5]

The following diagram illustrates the general workflow for responding to a chemical exposure

event, emphasizing the priority of safety and decontamination.
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Caption: General workflow for chemical exposure response.
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It is imperative that any work involving hazardous chemicals is conducted in strict accordance

with institutional safety policies, regulatory guidelines, and with a thorough understanding of the

material's toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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